![molecular formula C16H18N4O4S B2457471 3-(3-((2-((3-Ethylphenyl)amino)-2-oxoethyl)thio)-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid CAS No. 898607-49-3](/img/structure/B2457471.png)
3-(3-((2-((3-Ethylphenyl)amino)-2-oxoethyl)thio)-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid
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Description
3-(3-((2-((3-Ethylphenyl)amino)-2-oxoethyl)thio)-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid is a useful research compound. Its molecular formula is C16H18N4O4S and its molecular weight is 362.4. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Transformations
Phloretic Acid Alternative for Polybenzoxazine Synthesis : Phloretic acid, a phenolic compound, has been explored as a renewable alternative to phenol for introducing phenolic functionalities in molecules for the synthesis of benzoxazine monomers. This approach highlights the potential for using alternative phenolic sources in polymer synthesis, which could be relevant for derivatives of the specified compound (Acerina Trejo-Machin et al., 2017).
Synthesis of 2-Substituted Tetrahydro-4 H -benzo[4,5]thieno[2,3-d][1,3]oxazines : The detailed synthetic pathways described for 2-substituted tetrahydro-4 H -benzo[4,5]thieno[2,3-d][1,3]oxazines demonstrate complex chemical transformations that might be applicable to the synthesis or modification of the compound (A. El-Ahl et al., 2003).
Biological Activities
Anticancer Activity of S-Glycosyl and S-Alkyl 1,2,4-Triazinone Derivatives : The synthesis and evaluation of anticancer activities of S-glycosyl and S-alkyl derivatives of 4-amino-3-mercapto-6-(2-(2-thienyl)vinyl)-1,2,4-triazin-5(4H)-one showcase the potential therapeutic applications of structurally complex triazinones, suggesting a potential area of research for the compound (H. Saad & A. Moustafa, 2011).
Platinum Complexes with Antiproliferative Activity : The development of platinum complexes derived from alanine-based amino acids for potential dual action in cancer therapy through RNA binding targets underscores the intersection of metal coordination chemistry and therapeutic applications. This highlights a possible research direction involving coordination compounds of the specified triazinyl propanoic acid (C. Riccardi et al., 2019).
Properties
IUPAC Name |
3-[3-[2-(3-ethylanilino)-2-oxoethyl]sulfanyl-5-oxo-4H-1,2,4-triazin-6-yl]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O4S/c1-2-10-4-3-5-11(8-10)17-13(21)9-25-16-18-15(24)12(19-20-16)6-7-14(22)23/h3-5,8H,2,6-7,9H2,1H3,(H,17,21)(H,22,23)(H,18,20,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAKUTZWPMNVGIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)NC(=O)CSC2=NN=C(C(=O)N2)CCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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